![molecular formula C24H30N4O4 B2587169 Methyl 4-(2-((2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)amino)-2-oxoacetamido)benzoate CAS No. 898452-23-8](/img/structure/B2587169.png)
Methyl 4-(2-((2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)amino)-2-oxoacetamido)benzoate
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Description
Methyl 4-(2-((2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C24H30N4O4 and its molecular weight is 438.528. The purity is usually 95%.
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Scientific Research Applications
- MPB has shown promise as a potential drug candidate due to its unique structure. Researchers explore its interactions with biological targets, such as enzymes or receptors, to design novel pharmaceuticals. Investigations focus on its binding affinity, pharmacokinetics, and therapeutic efficacy against specific diseases .
- MPB derivatives have been synthesized and evaluated for their antimicrobial properties. Researchers investigate their effectiveness against bacteria, fungi, and other pathogens. Understanding the mechanism of action and optimizing the structure can lead to new antimicrobial agents .
- The compound’s structural features make it suitable for electro-optic applications. Scientists study its crystal growth and optical properties. Single crystals of MPB may find use in devices like modulators, switches, and sensors .
- MPB can serve as a probe in biochemical assays. Researchers use it to label specific molecules or study enzyme-substrate interactions. Its unique functional groups allow precise tracking and analysis of biological processes .
- Investigations explore whether MPB or its derivatives exhibit anti-cancer properties. Researchers assess their cytotoxic effects on cancer cells, study cell cycle regulation, and investigate potential pathways for cancer therapy .
- MPB -based materials may find applications in nanotechnology. Researchers investigate their self-assembly behavior, surface properties, and potential use in nanoscale devices or coatings .
Medicinal Chemistry and Drug Development
Antimicrobial Activity
Electro-Optic Materials
Biochemical Studies
Cancer Research
Materials Science and Nanotechnology
properties
IUPAC Name |
methyl 4-[[2-[[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]amino]-2-oxoacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O4/c1-17-4-6-18(7-5-17)21(28-14-12-27(2)13-15-28)16-25-22(29)23(30)26-20-10-8-19(9-11-20)24(31)32-3/h4-11,21H,12-16H2,1-3H3,(H,25,29)(H,26,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVJKFDQWLRPVKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNC(=O)C(=O)NC2=CC=C(C=C2)C(=O)OC)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-((2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)amino)-2-oxoacetamido)benzoate |
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